Cas no 65926-62-7 (L-Proline, 1-[(2E)-1-oxo-2-butenyl]-)

• Product Name: L-Proline, 1-[(2E)-1-oxo-2-butenyl]-
• CAS No: 65926-62-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 397097
• PubChem ID: 12371320
• Update Time: 2025-04-19

L-Proline, 1-[(2E)-1-oxo-2-butenyl]- Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-[(2E)-1-oxo-2-butenyl]-
• ethylmethylether
• 65926-62-7
• 1-[(E)-but-2-enoyl]pyrrolidine-2-carboxylic acid
• SCHEMBL8520710
• AKOS000176497

• Inchi： 1S/C9H13NO3/c1-2-4-8(11)10-6-3-5-7(10)9(12)13/h2,4,7H,3,5-6H2,1H3,(H,12,13)/b4-2+
• InChI Key： BCJKJBJHVPCMTR-DUXPYHPUSA-N
• SMILES： OC(C1CCCN1C(/C=C/C)=O)=O

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 0.57600